N-[4-(aminomethyl)phenyl]-4-(trifluoromethyl)pyridin-2-amine

• IUPAC Name: N-[4-(aminomethyl)phenyl]-4-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C13H12F3N3/c14-13(15,16)10-5-6-18-12(7-10)19-11-3-1-9(8-17)2-4-11/h1-7H,8,17H2,(H,18,19)
• InChI Key: UWSOUWWOTQZZPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)NC2=NC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H12F3N3
• Molecular Weight: 267.25 g/mol

Description

N-[4-(aminomethyl)phenyl]-4-(trifluoromethyl)pyridin-2-amine is a chemical compound with the CAS Number: 1909336-20-4. It has a molecular weight of 267.25.

Molecular Structure Analysis

The InChI code for N-[4-(aminomethyl)phenyl]-4-(trifluoromethyl)pyridin-2-amine is 1S/C13H12F3N3/c14-13(15,16)10-5-6-18-12(7-10)19-11-3-1-9(8-17)2-4-11/h1-7H,8,17H2,(H,18,19). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Anticancer Applications

• Novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives, related to the given compound, have been synthesized and evaluated for anticancer activity against various cancer cell lines, demonstrating promising bioactivity at micro molar concentration (Chavva et al., 2013).

Chemical Synthesis and Derivatives

• Research has focused on the synthesis of various derivatives of related compounds for potential applications in medicinal chemistry. For instance, the synthesis of 2-[3-(trifluoromethyl)phenyl]furo[3,2-c]pyridine derivatives has been explored, indicating the compound's versatility in synthetic chemistry (Bradiaková et al., 2009).

Material Science and Polymer Research

• A novel trifluoromethyl-substituted bis(ether amine) monomer, closely related to the compound , has been synthesized for the development of fluorinated polyimides. These polyimides exhibit properties such as high solubility, transparency, and thermal stability, making them valuable in material science applications (Chung et al., 2006).

Catalysis and Chemical Reactions

• The compound's derivatives have been used as catalysts for various chemical reactions, such as the aminomethylation reaction of ortho-pyridyl C-H bonds, demonstrating its potential in facilitating complex chemical transformations (Nagae et al., 2015).

Spectroscopy and Analytical Chemistry

• Nitrogen-NMR studies have been conducted on derivatives of the compound, providing insights into protonation mechanisms and basicity, which are crucial in understanding its behavior in various chemical environments (Anderegg et al., 1986).

Luminescence and Photophysical Properties

• Studies on platinum(II) complexes featuring derivatives of the compound have revealed significant luminescent properties, which can be utilized in the development of emissive materials (Vezzu et al., 2011).

Safety and Hazards

The safety and hazards associated with N-[4-(aminomethyl)phenyl]-4-(trifluoromethyl)pyridin-2-amine are not available in the retrieved data. For safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.